2-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

• IUPAC Name: (2,3-dimethoxyphenyl)-[4-[4-methyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H32N6O3/c1-17-16-20(27-10-8-26(2)9-11-27)25-23(24-17)29-14-12-28(13-15-29)22(30)18-6-5-7-19(31-3)21(18)32-4/h5-7,16H,8-15H2,1-4H3
• InChI Key: UYUMVEMDKPHNJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=C(C(=CC=C3)OC)OC)N4CCN(CC4)C
• Molecular Formula: C23H32N6O3
• Molecular Weight: 440.5 g/mol
• CAS No.: 946363-66-2

Description

This compound features a pyrimidine core substituted at positions 2 and 6 with piperazine derivatives. The 2-position is modified with a 2,3-dimethoxybenzoyl group, while the 6-position carries a 4-methylpiperazinyl moiety. The 4-position of the pyrimidine ring is methyl-substituted. Such structural complexity is typical in kinase inhibitors or receptor antagonists, where heterocyclic cores and aromatic substituents enhance target binding and pharmacokinetic properties. Its molecular formula is C₂₂H₂₉N₇O₃ (calculated molecular weight: 455.52 g/mol).

Mechanism of Action

Target of Action

Similar compounds, such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, have been shown to inhibit acetylcholinesterase (ache). AChE is an enzyme that hydrolyzes acetylcholine, a neurotransmitter involved in learning and memory, in the brain .

Mode of Action

Similar compounds have been found to inhibit ache, thereby increasing the concentration of acetylcholine in the brain. This can enhance cognitive functions, making these compounds potential treatments for neurodegenerative diseases like Alzheimer’s .

Biochemical Pathways

By inhibiting ache, similar compounds can affect the cholinergic pathway, which plays a crucial role in memory and learning.

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which predicts good absorption or permeation.

Result of Action

By inhibiting ache and increasing acetylcholine levels, similar compounds can potentially enhance cognitive functions and alleviate symptoms of neurodegenerative diseases.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structurally related pyrimidine derivatives, emphasizing substituent variations and molecular properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Core Structure
2-[4-(2,3-Dimethoxybenzoyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (Target)	Not provided	C22H29N7O3	455.52	2,3-Dimethoxybenzoyl, 4-methylpiperazinyl, 4-methyl	Pyrimidine
2-[4-(2,5-Diethoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine	923258-39-3	C24H36N6O4S	504.65	2,5-Diethoxybenzenesulfonyl, 4-methylpiperazinyl	Pyrimidine
4-Chloro-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine	1017782-75-0	C10H15ClN6	254.72	Chloro, methyl, 4-methylpiperazinyl	Pyrimidine
2-[4-(2,3,4-Trimethoxybenzyl)piperazin-1-yl]pyrimidine	3884-60-4	C18H24N4O3	344.41	2,3,4-Trimethoxybenzyl	Pyrimidine
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Not provided	C10H17N5	207.28	Piperidin-1-yl, methyl, amine	Pyrimidine

Analysis of Substituent Effects

Aromatic Substituents

• Target Compound : The 2,3-dimethoxybenzoyl group introduces a ketone-linked aromatic moiety, which may enhance π-π stacking interactions with hydrophobic protein pockets.
• CAS 3884-60-4 : The 2,3,4-trimethoxybenzyl group (ether-linked) offers metabolic stability but lacks the electron-withdrawing ketone present in the target compound’s benzoyl group .

Heterocyclic Substituents

• Piperazine vs. Piperidine : Piperazine derivatives (e.g., target compound, BF43814) contain two nitrogen atoms, enabling stronger hydrogen bonding compared to piperidine (single nitrogen) in CAS 1017782-75-0 .
• 4-Methylpiperazinyl : Present in the target compound and BF43814, this substituent may enhance solubility via tertiary amine protonation at physiological pH .

Halogen and Methyl Groups

• Methyl Groups : Common in all compounds, these groups improve lipophilicity and metabolic stability by blocking oxidation sites.

Research Findings and Implications

Pyrimidine Core Importance : Pyrimidine derivatives are widely explored for kinase inhibition and antimicrobial activity due to their planar structure and hydrogen-bonding capacity .

Piperazine Modifications : Substituting piperazine with sulfonyl (BF43814) or benzyl groups (CAS 3884-60-4) alters electronic properties and target selectivity. The target compound’s benzoyl group may offer a balance between binding affinity and solubility .

Chloro vs. Methoxy : Chloro-substituted analogues (CAS 1017782-75-0) exhibit higher reactivity but lower metabolic stability compared to methoxy-rich compounds like the target .